2-benzenesulfonamido-N-[(2,6-difluorophenyl)methyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-[(2,6-difluorophenyl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H13F2N3O3S2/c18-13-7-4-8-14(19)12(13)9-20-16(23)15-10-26-17(21-15)22-27(24,25)11-5-2-1-3-6-11/h1-8,10H,9H2,(H,20,23)(H,21,22)
• InChI Key: WHSJIEAJDRIMEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C17H13F2N3O3S2
• Molecular Weight: 409.4 g/mol

Description

Benzenesulfonamides are a class of organic compounds that have been widely studied for their biological activities. The difluorophenyl group is a common motif in medicinal chemistry, known for its ability to form stable interactions with a variety of biological targets. Thiazoles, which contain a five-membered ring with nitrogen and sulfur atoms, are also well-known in medicinal chemistry and have been found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be influenced by the electron-withdrawing nature of the difluorophenyl group and the polar nature of the benzenesulfonamide moiety. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The presence of the benzenesulfonamide and difluorophenyl groups may influence the reactivity of the thiazole ring.

Mechanism of Action

Target of Action

The primary target of the compound is human carbonic anhydrase II (HCA) . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Mode of Action

The compound forms complexes with HCA . The interaction of the compound with its target leads to the formation of these complexes, which have been studied using X-ray crystal structure .

Future Directions

Thiazoles and benzenesulfonamides are both areas of active research in medicinal chemistry, and new compounds with these moieties are continually being synthesized and evaluated for their biological activities. Future research could involve modifying the structure of this compound to enhance its activity or reduce potential side effects.